Nonanoic acid - d5

• CAS No.: 134646-28-9
• Molecular Formula: C9H13D5O2
• Molecular Weight: 163.27
• Synonyms: Nonanoic acid - d5

Description

Nonanoic acid - d5, also known as this compound, is a useful research compound. Its molecular formula is C9H13D5O2 and its molecular weight is 163.27. The purity is usually 95% min..
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Significance of Stable Isotopes in Elucidating Biological Processes

Stable isotopes, which are non-radioactive variants of elements with a different number of neutrons, have become indispensable in scientific research. clearsynth.com Their application spans various fields, from environmental science to medicine. musechem.com In chemical biology, the use of stable isotopes like deuterium (B1214612) (²H), carbon-13 (¹³C), and nitrogen-15 (B135050) (¹⁵N) allows for the tracing and tracking of molecules within complex biological systems. numberanalytics.comsilantes.com

The fundamental principle behind their use lies in the fact that isotopically labeled molecules are chemically very similar to their natural counterparts but can be distinguished by analytical techniques such as mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy. numberanalytics.commdpi.com This unique characteristic enables researchers to follow the metabolic fate of these labeled compounds, providing invaluable insights into a wide array of biological processes. clearsynth.comsilantes.com

Key applications of stable isotopes in biological research include:

Metabolic Pathway Elucidation: By introducing a labeled substrate into a biological system, scientists can trace its conversion into various downstream metabolites. numberanalytics.comacs.org This helps in mapping metabolic pathways, identifying key regulatory points, and understanding the dynamics of cellular metabolism. numberanalytics.com

Metabolic Flux Analysis: Stable isotope labeling is crucial for quantifying the rates of metabolic reactions, providing a more comprehensive picture of cellular function. numberanalytics.comcreative-proteomics.com

Structural Biology: The incorporation of stable isotopes can enhance the resolution of techniques like NMR, aiding in the determination of the three-dimensional structures of biomolecules. silantes.com

Drug Development: Isotopically labeled compounds are used to study the absorption, distribution, metabolism, and excretion (ADME) of drug candidates. clearsynth.comacs.org

The use of deuterium, in particular, offers distinct advantages. Its significant mass difference from protium (B1232500) (¹H) can lead to a "kinetic isotope effect," where reactions involving the breaking of a carbon-deuterium bond are slower than those involving a carbon-protium bond. frontiersin.org This effect can be exploited to study reaction mechanisms and to stabilize molecules against unwanted metabolic degradation. frontiersin.orgmedchemexpress.com

Rationale for the Application of Deuterated Nonanoic Acid Nonanoic Acid D5 As a Research Probe

Nonanoic acid, a nine-carbon saturated fatty acid, plays a role in various biological processes and has applications in different fields. ontosight.ainih.govebi.ac.uk Its deuterated form, specifically Nonanoic acid-d5, has emerged as a valuable research probe for several reasons. The "d5" designation indicates that five hydrogen atoms in the molecule have been replaced by deuterium (B1214612).

The primary rationale for using deuterated fatty acids like Nonanoic acid-d5 stems from their utility as internal standards and tracers in metabolic studies. mdpi.comeuropa.eu The increased mass due to deuterium allows for clear differentiation from the endogenous, unlabeled nonanoic acid in biological samples when analyzed by mass spectrometry. mdpi.com This is critical for accurate quantification and for tracing the metabolic fate of the exogenously supplied fatty acid.

Research findings have demonstrated the utility of deuterated fatty acids in various contexts:

Lipid Peroxidation Studies: Deuterated polyunsaturated fatty acids have been shown to be more resistant to lipid peroxidation, a process implicated in various diseases. frontiersin.orgnih.gov This "isotope reinforcement" can protect cells from oxidative stress. nih.gov While nonanoic acid is a saturated fatty acid and thus not directly prone to peroxidation in the same way as polyunsaturated fatty acids, studying its metabolism in the context of deuteration can provide insights into fatty acid processing and its impact on cellular redox balance.

Metabolite Identification: Chemical isotope labeling with deuterium-containing reagents can facilitate the identification of unknown metabolites in complex mixtures. acs.org The characteristic isotopic signature introduced by the label aids in structural elucidation.

Atmospheric Chemistry Research: In a study on the ozonolysis of fatty acid monolayers, partially deuterated oleic acid was used to distinguish between different reaction products using neutron reflectometry. copernicus.org This highlights the power of isotopic labeling in dissecting complex chemical transformations, a principle that is equally applicable to biological systems.

The specific placement of the five deuterium atoms in Nonanoic acid-d5 can be strategically designed to probe particular enzymatic reactions or metabolic pathways. For instance, deuteration at specific positions can influence the rate of oxidation or other modifications, providing information about the enzymes involved and their mechanisms.

Synthesis and Isotopic Characterization of Nonanoic Acid-d5

Deuterium-labeled compounds, such as Nonanoic Acid-d5, are invaluable tools in a multitude of scientific disciplines, including metabolic research, environmental analysis, and materials science. princeton.educhromservis.eu The substitution of hydrogen with its heavier isotope, deuterium, allows for the tracing of molecules through complex systems and provides a means for precise quantification and structural elucidation. princeton.educhromservis.eu This article focuses on the synthesis and rigorous analytical validation of Nonanoic Acid-d5, a specifically labeled fatty acid.

Advanced Analytical Applications of Nonanoic Acid D5 in Quantitative Omics

Nonanoic Acid-d5 as an Internal Standard in Quantitative Mass Spectrometry

The primary application of nonanoic acid-d5 is as an internal standard in quantitative mass spectrometry. nih.gov The principle of stable isotope dilution mass spectrometry relies on the addition of a known quantity of a labeled compound, such as nonanoic acid-d5, to a sample prior to analysis. nih.gov Because the deuterated standard is chemically identical to its non-labeled counterpart, it experiences the same variations during sample preparation and analysis, including extraction, derivatization, and ionization. nih.govlcms.cz This co-analysis allows for the correction of matrix effects and procedural losses, leading to highly accurate and reproducible quantification. lcms.cz

Method Development for GC-MS and LC-MS/MS Quantification of Fatty Acids

The development of robust analytical methods using Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is fundamental for the accurate quantification of fatty acids. nih.govnih.gov Nonanoic acid-d5 is instrumental in these developmental stages.

In GC-MS analysis , fatty acids are often derivatized to enhance their volatility for gas chromatography. nih.gov A common derivatization technique involves converting them into pentafluorobenzyl (PFB) esters, which can then be analyzed using negative chemical ionization (NCI) for high sensitivity. nih.gov During method development, the retention time and mass spectrum of each fatty acid, including the internal standard, are established to ensure proper identification and separation. lipidmaps.org The use of a deuterated internal standard like nonanoic acid-d5 helps to optimize the chromatographic conditions and validate the derivatization efficiency. nih.gov

For LC-MS/MS analysis , which often analyzes fatty acids without derivatization, nonanoic acid-d5 is equally crucial. nih.gov LC-MS/MS methods offer rapid and sensitive quantification of multiple fatty acids simultaneously. nih.gov The development of these methods involves optimizing the mobile phase composition, chromatographic gradient, and mass spectrometer parameters for each target analyte and its corresponding deuterated internal standard. nih.gov Multiple reaction monitoring (MRM) is a common acquisition mode used to enhance selectivity and sensitivity, where specific precursor-to-product ion transitions are monitored for both the native analyte and the deuterated internal standard. nih.gov

The following table summarizes typical instrument parameters for fatty acid analysis where a deuterated internal standard like nonanoic acid-d5 would be employed.

Parameter	GC-MS	LC-MS/MS
Column	Capillary GC column	Reversed-phase C18 column
Ionization	Negative Chemical Ionization (NCI)	Electrospray Ionization (ESI)
Acquisition Mode	Selected Ion Monitoring (SIM)	Multiple Reaction Monitoring (MRM)
Internal Standard	Deuterated Fatty Acids (e.g., Nonanoic acid-d5)	Deuterated Fatty Acids (e.g., Nonanoic acid-d5)

Application in Lipidomics for Absolute and Relative Quantification

Lipidomics, the large-scale study of lipids, relies heavily on accurate quantification to understand the roles of lipids in biological systems. avantiresearch.com Nonanoic acid-d5 and other deuterated fatty acids are essential for both absolute and relative quantification in lipidomics. avantiresearch.com

Absolute quantification aims to determine the exact concentration of a lipid species in a sample. avantiresearch.com This is achieved by creating a calibration curve using a series of known concentrations of a non-labeled standard and a fixed concentration of the deuterated internal standard. lipidmaps.org The ratio of the response of the analyte to the internal standard is then used to calculate the concentration in the unknown sample. lipidmaps.org

Relative quantification , on the other hand, compares the levels of a lipid between different samples without determining the exact concentration. avantiresearch.com In this approach, a single deuterated internal standard per lipid class can be sufficient to compare the relative abundance of various lipid species across different experimental conditions. avantiresearch.com While this method does not provide absolute concentrations, it is a powerful tool for identifying changes in lipid profiles, for instance, in biomarker discovery studies. avantiresearch.com

Utility in Metabolomics for Targeted and Untargeted Profiling

Metabolomics involves the comprehensive analysis of all small molecule metabolites in a biological system. sigmaaldrich.com Nonanoic acid-d5 finds utility in both targeted and untargeted metabolomics approaches. sigmaaldrich.comsci-hub.se

Targeted metabolomics focuses on the quantification of a specific set of known metabolites. novogene.com In this context, nonanoic acid-d5 can be used as an internal standard for the accurate quantification of short- and medium-chain fatty acids. researchgate.net The high sensitivity and specificity of targeted methods, often employing LC-MS/MS, allow for the precise measurement of these key metabolic intermediates. novogene.com

Untargeted metabolomics aims to capture a comprehensive profile of all detectable metabolites in a sample. sigmaaldrich.com While absolute quantification is challenging in untargeted studies due to the vast number of unknown compounds, the inclusion of a suite of internal standards, including nonanoic acid-d5, can help to assess data quality, monitor instrument performance, and aid in the relative comparison of metabolite features across samples. sigmaaldrich.com

Validation of Analytical Methodologies Using Deuterated Internal Standards

The validation of an analytical method is a critical step to ensure its reliability and reproducibility. mdpi.com Deuterated internal standards like nonanoic acid-d5 are indispensable for this process. Method validation typically assesses parameters such as linearity, limit of detection (LOD), limit of quantification (LOQ), accuracy, precision, and matrix effects. mdpi.com

The use of a deuterated internal standard helps to accurately determine these parameters by compensating for variations in the analytical process. lcms.cz For example, to assess matrix effects, the response of an analyte in a standard solution is compared to its response in a sample matrix spiked with the same concentration, with the internal standard correcting for any signal suppression or enhancement caused by the matrix. mdpi.com The consistency of the analyte-to-internal standard ratio across different dilutions of a sample can demonstrate the trackability of the internal standard and the robustness of the method. nih.gov

Stable Isotope Tracing Studies with Nonanoic Acid-d5

Stable isotope tracing is a powerful technique used to follow the metabolic fate of a labeled substrate through various biochemical pathways. nih.gov By introducing a compound enriched with a stable isotope, such as deuterium (B1214612) in nonanoic acid-d5, into a biological system, researchers can track the incorporation of the isotope into downstream metabolites. nih.gov

Elucidation of Metabolic Flux in Cellular and In Vitro Systems

Metabolic flux analysis (MFA) is a key application of stable isotope tracing that quantifies the rates of metabolic reactions within a biological system. researchgate.net While 13C is the most common isotope used for MFA of central carbon metabolism, deuterated compounds like nonanoic acid-d5 can be employed to trace fatty acid metabolism. shimadzu.comnih.gov

In cellular systems , cells are cultured in a medium containing the deuterated fatty acid. uky.edu After a certain period, the cells are harvested, and metabolites are extracted and analyzed by mass spectrometry to determine the extent of deuterium incorporation into various lipid species and other metabolites. uky.edu This information can reveal how the cells utilize, elongate, desaturate, and catabolize the supplied fatty acid. nih.gov For example, studies have used deuterated fatty acids to trace their distribution and metabolism in various tissues in rats. nih.gov

In vitro systems , such as isolated mitochondria or enzyme assays, can also utilize nonanoic acid-d5 to study specific aspects of fatty acid metabolism in a controlled environment. By analyzing the products of these in vitro reactions, researchers can gain detailed insights into the kinetics and regulation of individual enzymes and pathways involved in fatty acid processing.

The data from these tracing experiments, which show the distribution of the isotope label among different metabolites, are then used in computational models to calculate the flux through various metabolic pathways. nih.gov This allows for a quantitative understanding of how metabolic networks respond to different conditions or genetic modifications. frontiersin.org

Investigating Fatty Acid Turnover and De Novo Synthesis Pathways

Stable isotope labeling is a powerful technique in metabolomics for tracing the flux of metabolites through biochemical pathways. Nonanoic acid-d5, a deuterated form of the nine-carbon saturated fatty acid, serves as a valuable tracer for investigating fatty acid metabolism, including fatty acid turnover and de novo lipogenesis (DNL). By introducing Nonanoic acid-d5 into biological systems, researchers can track its incorporation into more complex lipids, its breakdown, and its movement across different cellular compartments. medchemexpress.com

The core principle involves administering the labeled compound and subsequently detecting the deuterium label in various lipid pools using mass spectrometry (MS). nih.gov This approach allows for the quantification of the rate at which fatty acids are synthesized, elongated, and incorporated into triglycerides and phospholipids.

De Novo Lipogenesis (DNL) Investigation: De novo lipogenesis is the metabolic pathway for synthesizing fatty acids from non-lipid precursors, such as carbohydrates. nih.gov While deuterated water (²H₂O) is a common tracer for measuring DNL, deuterated fatty acids like Nonanoic acid-d5 can provide specific insights into fatty acid elongation and incorporation pathways. nih.govmetsol.com Once introduced, Nonanoic acid-d5 can be activated to its acyl-CoA derivative and can either be directly incorporated into complex lipids or serve as a primer for elongation to longer-chain fatty acids.

The rate-limiting enzyme for DNL is Acetyl-CoA Carboxylase (ACC), which produces malonyl-CoA, the building block for fatty acid elongation by Fatty Acid Synthase (FASN). nih.gov By tracking the appearance of the d5-label in longer-chain fatty acids such as palmitate and stearate, researchers can quantify the activity of the fatty acid elongation machinery. This metabolic flux analysis provides a dynamic view of lipid synthesis that complements static measurements of gene or protein expression. creative-proteomics.com

Fatty Acid Turnover Analysis: Fatty acid turnover represents the balance between the synthesis, uptake, and degradation (e.g., via β-oxidation) of fatty acids. Nonanoic acid-d5 can be used to measure the rate of appearance and disappearance of specific fatty acid species within various lipid classes. metsol.com For example, after introducing a pulse of Nonanoic acid-d5, time-course analysis of the d5-label in the plasma free fatty acid pool and in tissue triglycerides can reveal the kinetics of fatty acid uptake, storage, and mobilization. nih.gov This is crucial for understanding metabolic dysregulation in diseases like non-alcoholic fatty liver disease (NAFLD) and type 2 diabetes. nih.gov

The data below illustrates the types of measurements that can be made using stable isotope tracers to study fatty acid dynamics.

Parameter	Description	Typical Tracer Used	Analytical Method
Fractional Synthetic Rate (FSR)	The percentage of a lipid pool that is newly synthesized over a specific time period.	²H₂O, ¹³C-Acetate, Deuterated Fatty Acids	GC-MS, LC-MS/MS
Fatty Acid Elongation	The rate at which shorter fatty acids are extended to form longer-chain fatty acids.	Deuterated Fatty Acids (e.g., Nonanoic acid-d5)	GC-MS, LC-MS/MS
Rate of Appearance (Ra)	The rate at which a fatty acid enters the plasma pool from lipolysis or dietary sources.	Deuterated/¹³C-Glycerol, Labeled Fatty Acids	GC-MS, LC-MS/MS
Fatty Acid Oxidation	The rate at which fatty acids are catabolized for energy production.	¹³C-Labeled Fatty Acids, Deuterated Palmitate	Isotope Ratio MS (measuring ¹³CO₂), GC-MS

This table provides examples of metabolic parameters and the types of stable isotope tracers commonly used in their measurement.

By using Nonanoic acid-d5, researchers can gain detailed insights into the complex and dynamic processes governing fatty acid homeostasis, paving the way for a better understanding of metabolic diseases.

Applications in Microbiome and Microbial Metabolism Research

Tracing Microbial Fatty Acid Utilization: Nonanoic acid is a medium-chain fatty acid (MCFA) that is both a component of diet and a product of microbial metabolism. mdpi.com Introducing Nonanoic acid-d5 into a gut microbiome environment (either in vivo or in ex vivo cultures) allows for the tracking of its metabolic fate. Bacteria that can utilize nonanoic acid will incorporate it into their cellular biomass, primarily their cell membrane phospholipids. By subsequently extracting microbial lipids and analyzing them via mass spectrometry, the d5-label can be detected in specific bacterial fatty acids, thus identifying the organisms that actively metabolize nonanoic acid. researchgate.net

Furthermore, this approach can elucidate the pathways of bacterial fatty acid modification. For instance, some bacteria may elongate, desaturate, or branch the d5-labeled nonanoic acid, and the resulting labeled products provide a detailed map of microbial lipid metabolism. researchgate.net

Investigating Cross-Feeding and Metabolite Production: Microbial communities are characterized by extensive cross-feeding, where the metabolic product of one species serves as a substrate for another. Nonanoic acid-d5 can be used to follow these intricate metabolic exchanges. For example, if one bacterial species metabolizes Nonanoic acid-d5 and secretes a d5-labeled byproduct, this labeled byproduct can be taken up and used by a second species. Untargeted stable isotope-resolved metabolomics (SIRM) can identify these labeled downstream metabolites in the extracellular environment and within different microbial cells, mapping out the metabolic web. nih.gov

Research has shown that the levels of certain fatty acids, including nonanoic acid, can be altered in disease states, and these changes are often linked to shifts in the gut microbiota composition. europa.eu For example, reduced serum levels of nonanoic acid have been observed in patients with chronic kidney disease, correlating with a decrease in the abundance of butyrate-producing bacteria. eurisotop.com Using Nonanoic acid-d5 as a tracer could help to directly investigate the microbial basis for such correlations.

Research Findings from Related Studies:

Study Focus	Key Finding	Relevance to Nonanoic Acid-d5
Dual Isotope Probing of Enterococcus faecalis	Dual use of deuterium oxide and ¹³C-fatty acids allowed simultaneous tracking of de novo synthesis and exogenous fatty acid incorporation into the bacterial membrane. researchgate.net	Demonstrates a powerful methodology that could be adapted using Nonanoic acid-d5 to study its specific uptake and metabolism by gut bacteria.
Engineered E. coli Metabolism	E. coli was successfully engineered to convert nonanoic acid into nonanedioic acid, a dicarboxylic acid. nih.gov	Highlights that bacteria possess enzymatic pathways to modify nonanoic acid, which could be traced in a complex microbiome using Nonanoic acid-d5.
Untargeted SIRM of Gut Microbiota	¹³C-labeled dietary fibers were used to trace the production of a wide range of microbial metabolites, including amino acids and coenzymes. nih.govnih.gov	Provides a methodological framework for using Nonanoic acid-d5 to conduct untargeted analysis of its metabolic products within the gut microbiome.
MCFAs and Microbiota Composition	Diets rich in medium-chain fatty acids (MCFAs) have been shown to alter the gut microbiota, often increasing the Bacteroidetes to Firmicutes ratio. mdpi.com	Nonanoic acid-d5 could be used to determine which specific microbes are responsible for the observed shifts by directly tracing MCFA metabolism.

This table summarizes findings from studies using similar stable isotope probing techniques, illustrating the potential applications for Nonanoic acid-d5 in microbiome research.

The application of Nonanoic acid-d5 in microbiome research offers a precise tool to move beyond compositional surveys (e.g., 16S rRNA sequencing) and gain a functional understanding of how individual microbial species and the community as a whole process dietary and host-derived fatty acids. gutmicrobiotaforhealth.com

Investigative Research on Biochemical Pathways and Enzymatic Activities Utilizing Nonanoic Acid D5

Role of Nonanoic Acid-d5 in Studying Fatty Acid Oxidation and Biosynthesis Pathways

The use of stable isotope-labeled fatty acids is a cornerstone of metabolic research, allowing for the precise measurement of metabolic flux. metsol.com Deuterated fatty acids, including Nonanoic acid-d5, are instrumental in elucidating the intricacies of fatty acid oxidation and biosynthesis. When introduced into a biological system, the deuterium-labeled molecules can be distinguished from their endogenous, non-labeled counterparts by mass spectrometry, enabling researchers to follow their path through various metabolic processes. metsol.com

Fatty acid oxidation, particularly β-oxidation, is the primary catabolic pathway for fatty acids. cdnsciencepub.com Studies using isotopically labeled odd-chain fatty acids, such as [9-¹⁴C]nonanoic acid, have been crucial in demonstrating the complete oxidation of these molecules to CO₂ in tissues like newborn piglet muscle. nih.gov Such tracer studies confirm that the terminal three-carbon unit, propionyl-CoA, generated from odd-chain fatty acid oxidation is effectively metabolized by the tissue. nih.gov The principles of these radiolabeling experiments are directly applicable to studies using Nonanoic acid-d5, where the deuterated label allows for safe and precise tracking of the molecule's breakdown. The analysis of 2H/1H ratios in fatty acids produced by yeast has shown that deuterium (B1214612) fractionation patterns can reveal which central metabolic pathways are active, such as respiration versus fermentation, highlighting the power of deuterium tracers in pathway analysis. pnas.org

In the context of biosynthesis and degradation, Nonanoic acid-d5 is a valuable probe. For instance, the ozonolysis of deuterated oleic acid at an air-water interface, a model for atmospheric aerosol chemistry, results in the formation of deuterated nonanoic acid as a primary degradation product. copernicus.org In engineered microbial systems, such as Escherichia coli and Pseudomonas putida, nonanoic acid is a key intermediate in the biotransformation of larger lipids like oleic acid into valuable C9 chemicals, and is itself metabolized via β-oxidation. cdnsciencepub.comnih.govnih.gov Furthermore, studies on the metabolism of deuterated polyunsaturated fatty acids (PUFAs) in organisms like C. elegans show that these deuterated precursors are actively taken up and transformed into other essential fatty acids, demonstrating that the cellular machinery for fatty acid biosynthesis can effectively process these labeled substrates. frontiersin.org

Enzyme Substrate Specificity and Kinetic Studies with Deuterated Analogues

Deuterated analogues of fatty acids are critical for investigating enzyme substrate specificity and reaction kinetics due to the kinetic isotope effect (KIE). The KIE occurs when the substitution of an atom with its heavier isotope (e.g., hydrogen with deuterium) leads to a change in the rate of a chemical reaction, typically because the bond to the heavier isotope is stronger and requires more energy to break. This phenomenon provides a powerful method to probe reaction mechanisms. nih.govacs.org

Research using deuterated arachidonic acid in macrophage cells has demonstrated that the position of deuterium substitution significantly impacts the physiological kinetic isotope effect (PKIE) for key enzymes like cyclooxygenase (COX) and lipoxygenase (LOX). nih.govacs.org When deuterium was placed at specific bis-allylic carbons, the enzymatic oxygenation by COX was dramatically slowed, revealing the critical role of hydrogen abstraction at these sites for catalysis. nih.govacs.org This effect was so pronounced that it could shunt the arachidonic acid substrate away from the COX pathway and toward the LOX pathway, altering the profile of lipid mediators produced. nih.gov

Similar effects have been quantified in studies with other deuterated polyunsaturated fatty acids. For example, the enzymatic activity of 15s-lipoxygenase (15s-LOX) was assessed with docosahexaenoic acid (DHA) and its deuterated analogues. While some deuterated versions showed little change, a significant reduction in enzyme activity was observed for D10-DHA, as detailed in the Michaelis-Menten kinetics parameters below. mdpi.com

Substrate	Vmax (nmol/min/mg)	KM (µM)	Source
DHA	1.56 ± 0.12	19.7 ± 3.4	mdpi.com
D2-DHA	1.43 ± 0.11	20.1 ± 3.2	mdpi.com
D4-DHA	1.49 ± 0.09	21.4 ± 2.8	mdpi.com
D10-DHA	0.98 ± 0.08	25.6 ± 4.1	mdpi.com

These studies underscore how Nonanoic acid-d5 can be used to probe the active sites of enzymes involved in fatty acid metabolism, such as the cytochrome P450s that hydroxylate fatty acids or Baeyer-Villiger monooxygenases (BVMOs) that act on nonanoic acid derivatives. dongguk.eduresearchgate.netnih.gov By measuring changes in reaction rates with the deuterated substrate, researchers can infer which C-H bonds are broken during the enzymatic reaction, thereby clarifying the catalytic mechanism.

Investigation of Metabolic Fate and Transformation of Nonanoic Acid-d5 in Biological Models

Tracking the metabolic fate of Nonanoic acid-d5 provides a clear picture of how this medium-chain fatty acid is absorbed, distributed, and transformed within a living system. The deuterium label acts as a beacon, allowing for the unambiguous identification of the parent compound and its downstream metabolites.

Studies across various biological models have demonstrated the utility of this approach. In a mouse model of Alzheimer's disease, a diet supplemented with deuterated polyunsaturated fatty acids (D-PUFAs) resulted in the successful incorporation of deuterium into arachidonic acid and docosahexaenoic acid in the brain. nih.gov This incorporation led to a significant reduction in lipid peroxidation products, indicating that the deuterated fatty acids were not only metabolized but also conferred a protective effect against oxidative stress. nih.gov In the nematode C. elegans, deuterated α-linolenic acid was shown to be metabolized into longer-chain deuterated PUFAs, such as eicosatetraenoic acid (ETA) and eicosapentaenoic acid (EPA), confirming its entry and processing through the organism's native fatty acid synthesis pathways. frontiersin.org

The biotransformation of deuterated fatty acids has also been characterized in microorganisms. In the yeast Saccharomyces cerevisiae, the metabolism of deuterated erythro-dihydroxy fatty acids was shown to proceed through β-oxidation, leading to the enantioselective formation of various hydroxylactone degradation products. researchgate.net In engineered E. coli, nonanoic acid can be transformed into nonanedioic acid, demonstrating a specific microbial conversion pathway. nih.gov These studies showcase the detailed metabolic snapshots that can be obtained by tracing the path of the deuterium label.

The table below summarizes key findings on the metabolic fate and transformation of deuterated fatty acids in different biological models.

Biological Model	Deuterated Substrate	Observed Transformation / Metabolic Fate	Source
APP/PS1 Mouse Model	Deuterated PUFAs	Incorporation into brain tissue lipids (ARA, DHA); reduction of lipid peroxidation products.	nih.gov
C. elegans	Deuterated α-Linolenic Acid	Metabolized into longer-chain deuterated PUFAs (ETA, EPA).	frontiersin.org
S. cerevisiae (Yeast)	Deuterated Dihydroxy Fatty Acids	Metabolized via β-oxidation to produce various hydroxylactone degradation products.	researchgate.net
Air-Water Interface (Ozonolysis)	Deuterated Oleic Acid	Degradation into deuterated nonanal (B32974) and deuterated nonanoic acid.	copernicus.org
Newborn Piglet Muscle	[9-¹⁴C]Nonanoic Acid (Isotopic Analogue)	Oxidized completely to ¹⁴CO₂, demonstrating catabolism.	nih.gov

Analysis of Branched-Chain Fatty Acid Metabolism and Related Degradation Products

The metabolism of branched-chain fatty acids (BCFAs) is another area where deuterated tracers like Nonanoic acid-d5 are highly valuable. BCFAs, which feature methyl branches on their carbon backbone, have unique metabolic pathways and physiological roles. creative-proteomics.com Analytical services explicitly offer the use of stable isotope tracers for the dynamic analysis of BCFA biosynthesis and the measurement of their metabolic fluxes. creative-proteomics.com

Nonanoic acid, as an odd-chain fatty acid, is particularly relevant to the study of both odd- and branched-chain fatty acid metabolism. The final step of β-oxidation of an odd-chain fatty acid yields propionyl-CoA, a key metabolic intermediate that is also produced during the degradation of some branched-chain amino acids (valine and isoleucine) and BCFAs. nih.gov Therefore, tracing the metabolic fate of Nonanoic acid-d5 can provide insights into the capacity of a cell or organism to handle propionyl-CoA, a junction point between these metabolic pathways. A study using [¹⁴C]nonanoic acid in piglet muscle demonstrated that the tissue could fully oxidize the propionyl-CoA generated from this odd-chain fatty acid. nih.gov

Specific BCFAs related to nonanoic acid, such as 4-methylnonanoic acid and 5-methylnonanoic acid, have been identified in biological samples and are of research interest. creative-proteomics.comresearchgate.net For example, 4-methylnonanoic acid has been identified as a compound contributing to the flavor profile of sheep meat. researchgate.net By using a deuterated tracer like Nonanoic acid-d5, researchers can investigate the potential for its carbon backbone to be used in the biosynthesis or modification of these and other related branched-chain structures, or to compete with BCFAs for enzymatic processing. The ability to distinguish the tracer from the endogenous pool of fatty acids is essential for accurately mapping these complex and often overlapping metabolic networks.

Emerging Methodologies and Future Research Directions Employing Nonanoic Acid D5

Integration of Nonanoic Acid-d5 Tracing with Multi-Omics Data Analysis

The use of stable isotope tracers such as Nonanoic acid-d5 is greatly enhanced when combined with multi-omics data analysis. This integrated approach allows for a more holistic understanding of metabolic networks by correlating data from metabolomics, lipidomics, transcriptomics, and proteomics. nih.govnih.gov By tracing the path of deuterated nonanoic acid through various metabolic conversions, researchers can identify not only the resulting metabolites but also the corresponding changes in gene and protein expression. nih.gov

This comprehensive view is crucial for deciphering the complex interplay between different molecular layers that govern cellular function. For instance, a study integrating metabolomics and transcriptomics could reveal how the metabolism of Nonanoic acid-d5 influences signaling pathways and gene regulatory networks involved in conditions like inflammation or metabolic disorders. nih.govresearchgate.net The ability to link metabolite fluxes directly with genomic and proteomic readouts provides a powerful tool for understanding disease mechanisms and identifying potential therapeutic targets. nih.govnih.gov

Recent studies have demonstrated the power of multi-omics approaches in elucidating the metabolic signatures of diseases. For example, in the context of Alzheimer's disease research, the integration of metabolomics, lipidomics, and transcriptomics has helped identify potential blood-based biomarkers for early amyloid deposition. nih.govresearchgate.net While these studies may not have specifically used Nonanoic acid-d5, they highlight the potential of applying such integrated methodologies with deuterated fatty acid tracers to gain deeper insights into lipid metabolism in neurodegenerative diseases.

Advancements in Mass Spectrometry Techniques for Deuterated Fatty Acid Analysis

Mass spectrometry (MS) is a cornerstone of stable isotope tracing studies, and continuous advancements in MS technology are significantly improving the analysis of deuterated fatty acids like Nonanoic acid-d5. nih.govresearchgate.net High-resolution mass spectrometry (HRMS) platforms, such as Orbitrap and quadrupole-time of flight (Q-TOF) systems, offer the mass accuracy and resolution needed to distinguish between isotopologues—molecules that differ only in their isotopic composition. nih.govunipr.itmdpi.com This capability is essential for accurately tracking the incorporation of deuterium (B1214612) from Nonanoic acid-d5 into various downstream lipid molecules. nih.gov

Modern mass spectrometers can achieve resolutions exceeding 40,000, which allows for the untargeted detection of all isotopologues of a given metabolite with minimal background interference. tandfonline.com Tandem mass spectrometry (MS/MS) techniques further enhance the specificity of analysis by fragmenting ions and providing structural information, which is crucial for identifying unknown metabolites and their labeled positions. creative-proteomics.comsciforschenonline.org

Recent developments in MS-based lipidomics have focused on improving ionization techniques and chromatographic separation to better handle the complexity of the lipidome. rsc.orgnih.gov Techniques like gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) are routinely used for fatty acid analysis. rsc.orgmdpi.com While GC-MS often requires derivatization to make fatty acids volatile, LC-MS allows for the direct analysis of free fatty acids, simplifying sample preparation. sciforschenonline.orgmdpi.com The choice between these techniques often depends on the specific research question and the fatty acids of interest.

Furthermore, novel approaches like chip-based nanoelectrospray MS are emerging for the analysis of small cell populations, offering enhanced sensitivity for stable isotope-resolved metabolomics (SIRM). advion.com These advancements are making it possible to study metabolic processes in greater detail and in more complex biological systems than ever before. nih.govresearchgate.net

Potential for Nonanoic Acid-d5 in Systems Biology and Computational Modeling

The data generated from Nonanoic acid-d5 tracing studies provides valuable input for systems biology and computational modeling. nih.gov By quantifying the flux of deuterium through metabolic pathways, researchers can build and refine mathematical models that simulate the dynamics of cellular metabolism. researchgate.netplos.org These models are not static representations but dynamic systems that can predict how metabolic networks will respond to various perturbations, such as disease states or drug treatments. wellcomeconnectingscience.org

A computational model is essentially a hypothesis or a set of hypotheses about how a biological system functions, expressed in a precise mathematical language. plos.org Integrating quantitative data from tracer experiments with Nonanoic acid-d5 allows for the validation and improvement of these models, leading to a more accurate understanding of metabolic regulation. researchgate.net This iterative process of experimentation and modeling is a cornerstone of the systems biology approach. researchgate.net

For example, by tracing the metabolism of Nonanoic acid-d5 in liver cells, researchers could develop a computational model of fatty acid oxidation. This model could then be used to simulate the effects of a potential drug candidate on this pathway, helping to predict its efficacy and potential side effects before moving into more extensive experimental studies. This approach has the potential to accelerate drug discovery and development by providing a more rational, model-driven basis for therapeutic intervention. nih.govresearchgate.net The use of computational models can help bridge the gap between genotype and phenotype by providing a mechanistic link between molecular-level changes and their systemic effects. nih.gov

Future Prospects in Isotope-Resolved Metabolomics and Lipidomics Research

The future of metabolic research lies in the continued development and application of isotope-resolved metabolomics and lipidomics. Stable isotope tracers, including deuterated compounds like Nonanoic acid-d5, will be central to these efforts. nih.govtandfonline.com The ability to track the fate of individual atoms through complex metabolic networks provides a level of detail that is unattainable with traditional metabolomics approaches that only provide a static snapshot of metabolite concentrations. chromservis.eu

One of the key future directions is the expansion of these techniques to in vivo studies in whole organisms, including humans. nih.govtandfonline.com While challenges such as the cost of labeled precursors exist, the insights to be gained into metabolic regulation in a physiological context are immense. tandfonline.com These studies will be crucial for understanding the metabolic basis of complex diseases and for developing personalized medicine strategies.

The continued improvement of analytical technologies, particularly high-resolution mass spectrometry and NMR, will enable the detection and quantification of an even wider range of labeled metabolites. nih.govisotope.com This will be complemented by the development of more sophisticated bioinformatics tools for the automated analysis and interpretation of large-scale isotope tracing datasets. tandfonline.com

Ultimately, the goal is to achieve a true systems-level understanding of metabolism, where the dynamic interplay between different pathways and cellular compartments can be fully elucidated. tandfonline.com Isotope-resolved metabolomics and lipidomics, powered by tracers like Nonanoic acid-d5, will be indispensable tools in achieving this goal, revolutionizing our understanding of biology and medicine. nih.gov

Q & A

Basic Questions

Q. How is the bulk pKa of nonanoic acid determined experimentally, and what methodological considerations are critical for accuracy?

• Answer: The bulk pKa of nonanoic acid is typically measured using NMR spectroscopy at environmentally relevant concentrations (0.1–1 mM). This method avoids the limitations of weak acid titration, which requires higher concentrations (>1 mM). Adjustments to pH are made using HCl/NaOH, and chemical shifts in NMR spectra are analyzed to calculate pKa. Activity coefficients are assumed near unity due to consistent pKa values across concentrations .

Q. What analytical techniques are used to quantify nonanoic acid in complex mixtures, and how are they optimized?

• Answer: Gas chromatography (GC) with internal calibration standards (e.g., lauric acid) is employed. Response factors are calculated for quantification, ensuring sensitivity adjustments for different fatty acids. For example, GC peak areas are normalized using known concentrations of nonanoic acid and internal standards, with dilution protocols to maintain linear detection ranges .

Q. How do isotopic labels (e.g., deuterated forms) enhance studies on nonanoic acid’s behavior in interfacial systems?

• Answer: Deuterated analogs like Nonanoic acid-d17 are used in NMR and tracer experiments to track molecular partitioning between bulk and surface phases. Isotopic labeling reduces signal interference in proton-dense environments and enables precise monitoring of adsorption/desorption kinetics .

Advanced Questions

Q. How can molecular dynamics (MD) simulations resolve discrepancies between experimental and theoretical surface pKa values?

• Answer: MD simulations with alchemical free energy perturbation (FEP) calculate the free energy difference ($\Delta G$) between protonated/deprotonated states at interfaces. For nonanoic acid, simulations predict a surface pKa shift of +1.1 compared to bulk, attributed to reduced acidity at the air/water interface. These results complement experimental surface tension and IRRAS data, addressing limitations in direct pKa measurement .

Q. What experimental and computational strategies address contradictions in surface adsorption models for nonanoic acid?

• Answer: Discrepancies arise from differing surface activities of protonated (HA) and deprotonated (A⁻) forms. Van der Waals adsorption models (e.g., Danov et al.) are fitted to surface pressure vs. concentration curves at fixed pH (2.1 or 11.5). MD simulations further validate partitioning constants, showing HA is 5× more surface-active than A⁻. Salt effects (e.g., NaCl) require iterative model refinement to account for ion-pair stabilization of A⁻ .

Q. How does NaCl alter the surface activity of nonanoic acid, and what methodological adjustments are needed to study ionic effects?

• Answer: NaCl lowers bulk pKa (from 4.8 to 4.6) and stabilizes both HA and A⁻ at interfaces. Surface pressure and IRRAS spectroscopy reveal NaCl increases A⁻ adsorption by forming ion pairs. Experimental protocols must control Na⁺ concentrations during titration and use salt-matched calibration curves. Computational models incorporate ionic strength adjustments in free energy calculations (Table 1: 6.7–76% surface pressure increase with 0.5 M NaCl).

Methodological Recommendations

• Use combined experimental-computational workflows to validate surface pKa and adsorption models.
• Optimize GC protocols with deuterated internal standards for trace-level quantification in biological matrices.
• For salt-effect studies, maintain ionic strength consistency across bulk and surface phases in MD simulations.